Cas no 1261009-22-6 (2-Cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)propanamide)

• Product Name: 2-Cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)propanamide
• CAS No: 1261009-22-6
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 5701152
• PubChem ID: 49816027
• Update Time: 2025-06-08

2-Cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)propanamide
• AKOS005714535
• 1261009-22-6
• STL085307
• BS-6098
• CS-0334639
• Benzenepropanamide, α-cyano-N-(2-ethoxyphenyl)-4-hydroxy-3-methoxy-
• 2-Cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)propanamide

• Inchi： 1S/C19H20N2O4/c1-3-25-17-7-5-4-6-15(17)21-19(23)14(12-20)10-13-8-9-16(22)18(11-13)24-2/h4-9,11,14,22H,3,10H2,1-2H3,(H,21,23)
• InChI Key： CLHRAWKSLAOOTM-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1NC(C(C#N)CC1C=CC(=C(C=1)OC)O)=O

Computed Properties

• Exact Mass: 340.14230712g/mol
• Monoisotopic Mass: 340.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• Boiling Point: 586.9±50.0 °C(Predicted)
• pka: 15.91±0.70(Predicted)

Additional information on 2-Cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)propanamide

Exploring the Properties and Applications of 2-Cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)propanamide (CAS No. 1261009-22-6)

2-Cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)propanamide, with the CAS No. 1261009-22-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a cyano group, an ethoxy-substituted phenyl ring, and a hydroxy-methoxyphenyl moiety, which contribute to its diverse reactivity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery and medicinal chemistry, given its structural complexity and bioactivity.

In recent years, the demand for highly functionalized organic compounds like 2-Cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)propanamide has surged due to their utility in developing targeted therapies and small-molecule inhibitors. The compound's CAS No. 1261009-22-6 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its structural features suggest potential interactions with enzymatic pathways and receptor proteins, making it a candidate for studies in neurodegenerative diseases and metabolic disorders—topics that dominate current scientific discourse.

From a synthetic chemistry perspective, 2-Cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)propanamide exemplifies the growing trend toward multi-step organic synthesis and green chemistry practices. Researchers are exploring eco-friendly methods to produce such compounds, aligning with global sustainability goals. The cyano group in this molecule offers versatility for further derivatization, enabling the creation of novel analogs with enhanced properties. This adaptability is crucial for addressing challenges in drug bioavailability and selectivity, which are frequently discussed in pharmaceutical forums.

The compound's CAS No. 1261009-22-6 also appears in discussions about structure-activity relationships (SAR), a hot topic in computational chemistry and AI-driven drug design. Advanced modeling techniques, such as molecular docking and quantitative structure-activity relationship (QSAR) analyses, leverage its structural data to predict biological activity. These approaches are increasingly popular among researchers seeking to accelerate hit-to-lead optimization, a critical phase in drug development pipelines.

Beyond pharmaceuticals, 2-Cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)propanamide may find applications in material science, particularly in designing functional polymers and advanced coatings. Its aromatic and polar groups could contribute to thermal stability and adhesion properties, addressing industry needs for high-performance materials. As interest grows in smart materials and biodegradable polymers, this compound's potential extends into sustainable innovation.

In summary, 2-Cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)propanamide (CAS No. 1261009-22-6) represents a multifaceted compound with broad scientific appeal. Its relevance to drug discovery, green chemistry, and material science positions it at the intersection of multiple high-impact research areas. As the scientific community continues to explore its properties, this compound is likely to remain a focal point for innovation and interdisciplinary collaboration.